Cas no 1805555-54-7 (5-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-carboxamide)

• Product Name: 5-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-carboxamide
• CAS No: 1805555-54-7
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4897054
• Update Time: 2025-05-28

5-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-carboxamide

• Inchi： 1S/C9H10F2N2O2/c1-4-5(8(10)11)3-13-6(9(12)14)7(4)15-2/h3,8H,1-2H3,(H2,12,14)
• InChI Key： DKIHBYJTEGFQOI-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(N)=O)C(=C1C)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: 1
• Topological Polar Surface Area: 65.2

Additional information on 5-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-carboxamide

Research Update on 5-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-carboxamide (CAS: 1805555-54-7)

5-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-carboxamide (CAS: 1805555-54-7) is a novel pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and methoxy functional groups, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and small-molecule therapeutics. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further preclinical and clinical evaluation.

The synthesis of 5-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-carboxamide involves a multi-step process that emphasizes the introduction of the difluoromethyl group at the 5-position of the pyridine ring. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more robust pharmacological testing. Key steps include the use of palladium-catalyzed cross-coupling reactions and selective fluorination techniques, which have been optimized to reduce byproducts and enhance scalability. These synthetic improvements are critical for ensuring the compound's availability for extensive biological studies.

Pharmacological evaluations of 5-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-carboxamide have revealed its potent inhibitory activity against several target enzymes, including kinases and proteases implicated in inflammatory and oncogenic pathways. In vitro studies demonstrate that the compound exhibits high selectivity and low nanomolar potency against specific isoforms of these enzymes, suggesting its potential as a targeted therapeutic agent. Mechanistic studies further indicate that the difluoromethyl group plays a crucial role in enhancing binding affinity and metabolic stability, which are essential for drug development.

In vivo studies have provided preliminary evidence of the compound's efficacy and safety profile. Animal models of disease, such as rheumatoid arthritis and certain cancers, have shown significant reduction in pathological markers following treatment with 5-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-carboxamide. These findings are supported by pharmacokinetic data indicating favorable absorption, distribution, and elimination properties. However, further studies are required to fully elucidate its therapeutic window and potential side effects.

The potential applications of 5-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-carboxamide extend beyond its current investigational uses. Researchers are exploring its utility in combination therapies, where its mechanism of action may synergize with existing drugs to enhance efficacy or overcome resistance. Additionally, structural analogs of the compound are being designed to optimize its pharmacological profile, with the aim of addressing unmet medical needs in areas such as autoimmune diseases and precision oncology.

In conclusion, 5-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-carboxamide (CAS: 1805555-54-7) represents a promising scaffold for drug development, with demonstrated potential in targeting key enzymatic pathways. Continued research efforts are expected to further validate its therapeutic applications and advance its progression through the drug development pipeline. The integration of synthetic chemistry, structural biology, and translational research will be pivotal in unlocking the full potential of this compound.